![molecular formula C21H24N2O3 B3861216 5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine](/img/structure/B3861216.png)
5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine
Overview
Description
5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine, also known as DMQ or 2C-E, is a synthetic psychedelic drug that belongs to the phenethylamine and amphetamine chemical classes. It was first synthesized in the 1970s by Alexander Shulgin and has since been used for scientific research purposes.
Mechanism of Action
5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine is believed to work by binding to serotonin receptors in the brain, particularly the 5-HT2A receptor. This results in the activation of downstream signaling pathways, leading to altered neural activity and changes in perception and mood.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It can cause changes in heart rate, blood pressure, and body temperature. It can also induce visual and auditory hallucinations, alterations in thought patterns, and changes in mood and emotion.
Advantages and Limitations for Lab Experiments
One advantage of using 5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine in lab experiments is its ability to induce altered states of consciousness, which can be useful for studying the neural correlates of perception and cognition. However, this compound also has limitations, including its potential for abuse and the lack of standardized dosing protocols.
Future Directions
There are several future directions for 5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine research. One area of interest is the development of novel therapeutic agents based on the chemical structure of this compound. Another area of research is the study of the long-term effects of this compound use on the brain and behavior. Additionally, further research is needed to fully understand the mechanisms underlying the effects of this compound on the central nervous system.
Scientific Research Applications
5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methyl-2-quinolinamine has been used extensively in scientific research to study its effects on the central nervous system. It has been shown to have hallucinogenic properties and can induce altered states of consciousness. This compound has also been used as a tool to study the serotonin 2A receptor, which is thought to play a role in the regulation of mood, cognition, and perception.
Properties
IUPAC Name |
5,8-dimethoxy-N-[2-(2-methoxyphenyl)ethyl]-4-methylquinolin-2-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O3/c1-14-13-19(22-12-11-15-7-5-6-8-16(15)24-2)23-21-18(26-4)10-9-17(25-3)20(14)21/h5-10,13H,11-12H2,1-4H3,(H,22,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNWZAMJXCCRWRF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C(C=CC(=C12)OC)OC)NCCC3=CC=CC=C3OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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